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Compound of Interest

Compound Name: Undecylenoyl glycine

Cat. No.: B1589814 Get Quote

An In-depth Technical Guide to Undecylenoyl Glycine

Executive Summary

Undecylenoyl Glycine is a functional lipoamino acid derivative synthesized from undecylenic

acid, a natural fatty acid from castor oil, and glycine, the simplest amino acid.[1][2] This unique

structure confers amphiphilic properties, allowing it to act as a mild surfactant while delivering

targeted biological activity.[3][4] It is recognized for its role as a dermo-protective purifying

agent, primarily utilized for its antimicrobial, anti-dandruff, sebum-regulating, and deodorizing

properties.[5][6] Functionally, it helps to restore the skin's acid mantle and maintain the balance

of the skin's microbiome.[2][7] This guide provides a comprehensive technical overview of its

physicochemical properties, synthesis, mechanisms of action, and applications, with a focus on

its relevance to researchers and professionals in drug and cosmetic development.

Physicochemical Properties
Undecylenoyl Glycine is a white to off-white powder.[1][5] It is the acylation product of glycine

with undecylenic acid chloride.[5][8] As a lipoamino acid, its structure is analogous to natural

lipoproteins found in living organisms.[5] This structural similarity is key to its biocompatibility

and preferential use in cosmetic and dermatological formulations.[5]

Table 1: Physicochemical Properties of Undecylenoyl Glycine
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Property Value Source(s)

Molecular Formula C13H23NO3 [3][5][9]

Molecular Weight 241.33 g/mol [3][5][9]

Appearance White to pinkish beige powder [1][5][10]

Melting Point Approx. 103 °C [5][10]

Density Approx. 1.12 g/cm³ [5][10]

Topological Polar Surface Area 66.4 Å² [5]

Solubility

- Soluble in ethanol, ethylene

glycol.- In water: Soluble at pH

> 7.0 with heating, or at

temperatures of 90°C.[5]-

Water solubility at 20°C, pH ≤

5: Approx. 81 mg/L.[10]

[5][10]

| log Pow (Partition Coefficient) | Approx. 2.2 (at 20°C) |[10] |

Synthesis and Manufacturing
Undecylenoyl Glycine is synthesized via the acylation of glycine with undecylenic acid

chloride.[3] This reaction, a nucleophilic acyl substitution, typically follows the principles of the

Schotten-Baumann reaction, which is well-suited for forming amide bonds.[3] The process

involves the nucleophilic attack of the glycine amino group on the carbonyl carbon of the acid

chloride.[3]
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Click to download full resolution via product page

Caption: Synthesis workflow for Undecylenoyl Glycine via acylation.

Mechanisms of Action
Undecylenoyl Glycine's functionality stems from several distinct biological activities, making it

a multifunctional ingredient.

Antimicrobial and Antifungal Activity
The compound exhibits a broad spectrum of antimicrobial activity, helping to slow the growth of

microorganisms on the skin.[3][5] It is effective against both Gram-positive and Gram-negative

bacteria.[5] Specific microorganisms of interest in dermatology that it has shown efficacy

against include:
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Propionibacterium acnes, a bacterium implicated in acne vulgaris.[3]

Malassezia yeasts (formerly Pityrosporum ovale), which are associated with dandruff and

seborrheic dermatitis.[3][5]

Pathogens that cause body odor, such as Staphylococcus epidermidis.[5][11]

This antimicrobial action supports its use in anti-acne, anti-dandruff, and deodorant

formulations.[1][12]

Sebum Regulation
Excessive sebum production is a key factor in oily skin and acne.[3] Undecylenoyl Glycine
helps to control sebum production by inhibiting the enzyme 5-alpha reductase.[5] This enzyme

is responsible for converting testosterone to dihydrotestosterone (DHT), a more potent

androgen that stimulates sebaceous gland activity. By reducing 5-alpha reductase activity,

Undecylenoyl Glycine helps to moderate sebum output.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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